Cas no 1245258-74-5 (Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 1245258-74-5
• MF: C₁₂H₁₀BrN₃O₄
• MW: 340.129501819611
• CID: 1089205
• PubChem ID: 53429360
• Update Time: 2025-04-20

Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• 5-bromo-1-(4-nitrophenyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-bromo-1-(4-nitrophenyl)pyrazole-4-carboxylate
• AKOS022172606
• ethyl5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• DB-062266
• DTXSID50700129
• 1245258-74-5

• Inchi： 1S/C12H10BrN3O4/c1-2-20-12(17)10-7-14-15(11(10)13)8-3-5-9(6-4-8)16(18)19/h3-7H,2H2,1H3
• InChI Key： RLYVZWLOYJUQDT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.98547g/mol
• Monoisotopic Mass: 338.98547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.9Ų